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Abstract

N-Methylhexylamine (CAS No. 35161-70-7) is a secondary amine utilized in various chemical
syntheses.[1][2] This guide provides an in-depth overview of its chemical and physical
properties, toxicological data, and comprehensive safety and handling protocols. Due to the
limited availability of specific toxicological data for N-Methylhexylamine, this guide
incorporates data from structurally similar compounds, namely n-hexylamine and N-
methylcyclohexylamine, to provide a more complete safety profile. All procedures and
precautions outlined are intended to ensure the safe handling of this flammable, corrosive, and
harmful substance in a laboratory setting.

Chemical and Physical Properties

N-Methylhexylamine is a flammable liquid that is harmful if swallowed and causes severe skin
burns and eye damage.[3][4][5] A summary of its key chemical and physical properties is
presented below.

© 2025 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b1294838?utm_src=pdf-interest
https://www.benchchem.com/product/b1294838?utm_src=pdf-body
https://ehrs.upenn.edu/health-safety/lab-safety/chemical-hygiene-plan/standard-operating-procedures/sop-flammable-liquids
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://www.benchchem.com/product/b1294838?utm_src=pdf-body
https://www.benchchem.com/product/b1294838?utm_src=pdf-body
https://www.chemical-label.com/en/ghs/print-clp/35161-70-7/n-methylhexylamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methylhexylamine
https://wap.guidechem.com/msds/35161-70-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C7H17N

Molecular Weight 115.22 g/mol [4]

CAS Number 35161-70-7 [1]
Appearance Liquid

Boiling Point 140-142 °C [6]

Melting Point -38 °C

Flash Point 31 °C (87.8 °F) - closed cup

Density 0.76 g/mL at 25 °C [6]
Refractive Index n20/D 1.416 [6]

Data not available. Assumed to
Solubilit be slightly soluble in water
olubili
Y based on amine

characteristics.

Toxicological Data

Direct quantitative toxicological data for N-Methylhexylamine is limited. The Globally
Harmonized System (GHS) classifies it as "Acute Toxicity 4, Oral" (Harmful if swallowed) and
"Skin Corrosion 1B" (Causes severe skin burns and eye damage).[4][6][7] To provide a more
comprehensive understanding of its potential hazards, toxicological data for the analogous
compounds n-hexylamine and N-methylcyclohexylamine are summarized below.
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Route of )
Substance Test Type Species Value Source(s)
Exposure
_ 240 - 670
n-Hexylamine  LD50 Oral Rat [8][9][10]
mg/kg
_ < 74.67 mg/L
LC50 Inhalation Rat ) [31[8]
(20 min)
N-
400 - 428
Methylcycloh LD50 Oral Rat [71[11][12]
) mg/kg
exylamine
> 400 - 1000
LD50 Dermal Rat [71[11]
mg/kg
_ > 22.8 mg/L
LC50 Inhalation Rat @h) [71[13]

Hazard Identification and GHS Classification

N-Methylhexylamine is classified as a hazardous substance. The GHS classification is as

follows:
Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids 3
vapor[4][5][7]
o H302: Harmful if swallowed[4]
Acute Toxicity, Oral 4
[51[7]
) ] o H314: Causes severe skin
Skin Corrosion/Irritation 1B

burns and eye damage[4][5][7]

Signal Word: Danger[6][7]
Hazard Pictograms:

e Flame
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e Corrosion
o Exclamation Mark

Experimental Protocols

The following are representative experimental protocols for reactions involving secondary
amines like N-Methylhexylamine. These are provided as illustrative examples and should be
adapted and optimized for specific research needs, always under strict safety protocols.

General Protocol for the Synthesis of a Dithiocarbamate
Complex

Dithiocarbamates are versatile ligands that can be synthesized from primary or secondary
amines.[10][14]

Materials:

¢ N-Methylhexylamine

o Carbon disulfide (CS2)

e Sodium hydroxide (NaOH) or other suitable base

» Ethanol or other suitable solvent

e Metal salt (e.g., Cadmium(ll) acetate)[15]

Procedure:

 In a well-ventilated fume hood, dissolve N-Methylhexylamine (1 equivalent) in cold ethanol.

 To this solution, add a solution of sodium hydroxide (1 equivalent) in water or ethanol, while
maintaining a low temperature (e.g., using an ice bath).

» Slowly add carbon disulfide (1 equivalent) dropwise to the reaction mixture with vigorous
stirring. The reaction is often exothermic.
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 After the addition is complete, stir the reaction mixture at a low temperature for a specified
period to ensure complete formation of the sodium N-methyl-N-hexyldithiocarbamate.

 To this solution, add a solution of the metal salt (e.g., Cadmium(ll) acetate, 0.5 equivalents)
in water or ethanol dropwise.

» A precipitate of the metal dithiocarbamate complex should form.
o Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum.

o Characterize the product using appropriate analytical techniques (e.g., IR, NMR, elemental
analysis).

General Protocol for a Transition Metal-Catalyzed
Hydroamination Reaction

N-Methylhexylamine can be used in transition metal-catalyzed hydroamination reactions of
vinylarenes.[16][17]

Materials:

* N-Methylhexylamine

e Vinylarene (e.g., 2-vinylnaphthalene)

o Palladium catalyst (e.g., Pd(O2CCFs3)a4)
e Ligand (e.g., DPPF)

e Acid co-catalyst (e.g., TfOH)

¢ Anhydrous, inert solvent (e.g., toluene)
Procedure:

 In a glovebox or under an inert atmosphere, charge a reaction vessel with the palladium
catalyst, ligand, and acid co-catalyst.
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e Add the anhydrous, inert solvent to the vessel.
o Add the vinylarene to the reaction mixture.
e Finally, add N-Methylhexylamine to the reaction mixture.

o Seal the reaction vessel and heat to the desired temperature (e.g., 80-100 °C) for the
specified reaction time.

» Monitor the reaction progress by a suitable analytical method (e.g., GC-MS, TLC).
e Upon completion, cool the reaction to room temperature.

¢ Quench the reaction and perform an appropriate work-up procedure, which may include
extraction and washing.

o Purify the product by column chromatography or distillation.

Characterize the product using appropriate analytical techniques.

Safety and Handling Precautions
Personal Protective Equipment (PPE)

Due to the flammable, corrosive, and toxic nature of N-Methylhexylamine, appropriate PPE is
mandatory.[2][18][19]
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Specific Recommendations

Respirator with appropriate
cartridge (in poorly ventilated areas)

Chemical-resistant apron
Flame-resistant lab coat

Chemical-resistant gloves

Personal Protective Equipment (PPE

—

Respiratory Protection

Skin and Body Protection

(e.g., nitrile, neoprene)

Eye and Face Protection

Face shield
Chemical splash goggles

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for handling N-Methylhexylamine.

Handling and Storage

+ Always work in a well-ventilated area, preferably within a chemical fume hood.[1][9]

¢ Use spark-proof tools and explosion-proof equipment due to the flammability hazard.[8][9]
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BENGHE

+ Ground and bond containers and receiving equipment during transfer to prevent static
discharge.[8][20]

¢ Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mists.[20]

« Keep away from heat, sparks, open flames, and other ignition sources.[20] No smoking.

e Store in a cool, dry, well-ventilated area in a tightly closed container.[5][20]

« Store away from incompatible materials such as strong oxidizing agents, acids, acid
chlorides, and acid anhydrides.[3][21]

+ Place corrosive flammable liquids in a secondary container before storing them inside a
flammable cabinet.[8][9]

Handling Procedures

Work in a
Fume Hood

Ground and Bond
Containers

Eliminate Ignition
Sources

Avoid Personal
Contact

Storage Requirements

Cool, Dry, Well-Ventilated
Area

Tightly Closed
Container

Segregate from
Incompatibles

Use Secondary
Containment

Click to download full resolution via product page

Caption: Key handling and storage requirements for N-Methylhexylamine.
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Emergency Procedures

Spill Response:[22][23][24][25]

Evacuate: Immediately evacuate the spill area and alert others.
e Ventilate: Ensure the area is well-ventilated, if safe to do so.
» Eliminate Ignition Sources: Remove all sources of heat, sparks, and flames.

o Containment: For small spills, contain the spill with an inert absorbent material (e.g., sand,
vermiculite). Do not use combustible materials.

o Cleanup: Wearing appropriate PPE, carefully collect the absorbed material into a sealed
container for hazardous waste disposal. Use non-sparking tools.

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

» Large Spills: For large spills, evacuate the area and contact emergency services.
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Chemical Spill Occurs

Evacuate Area &
Alert Others

Assess Spill Size

Minor Magjor

Small Spill Large Spill

Contact Emergency

Don Appropriate PPE Services

Contain Spill with
Inert Absorbent

Clean Up with
Non-Sparking Tools

Dispose of as
Hazardous Waste

Decontaminate Area
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Caption: Workflow for responding to a chemical spill of N-Methylhexylamine.
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First Aid Measures:[21][26][27][28]

 In case of skin contact: Immediately remove all contaminated clothing. Rinse skin with
water/shower for at least 15 minutes. Seek immediate medical attention.

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate
medical attention.

« If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

« If swallowed: Rinse mouth. Do NOT induce vomiting. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.

Disposal Considerations

Dispose of N-Methylhexylamine and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations.[29] Do not dispose of down the drain or in
regular trash.

Conclusion

N-Methylhexylamine is a valuable chemical intermediate that requires careful handling due to
its flammability, corrosivity, and toxicity. By adhering to the safety protocols, utilizing appropriate
personal protective equipment, and being prepared for emergencies, researchers can work
safely with this compound. This guide serves as a comprehensive resource to facilitate the safe
and responsible use of N-Methylhexylamine in a professional laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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